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Compound of Interest

Compound Name:
Ethyl 2-methyl-2-

phenylpropanoate

Cat. No.: B022911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Ethyl 2-methyl-2-phenylpropanoate (CAS No. 2901-13-5), a compound utilized in various

organic synthesis applications.[1] Adherence to the following protocols and precautions is

critical to ensure a safe laboratory environment.

Chemical and Physical Properties
Proper identification and understanding of the physical state of a chemical are foundational to

its safe handling. Ethyl 2-methyl-2-phenylpropanoate is a colorless to pale yellow liquid or

oil.[1][2]
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Property Value Reference

CAS Number 2901-13-5 [1][2][3][4]

Molecular Formula C₁₂H₁₆O₂ [3][4]

Molecular Weight 192.26 g/mol [1]

Appearance
Clear colorless to pale yellow

oil/liquid
[1][2]

Purity 97% [2][3]

Storage Temperature
Room Temperature or 2-8°C

Refrigerator
[1][2]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), Ethyl 2-methyl-2-phenylpropanoate is

classified with the following hazards:

Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity (Oral) H302 Warning Harmful if swallowed

Skin

Corrosion/Irritation
H315 Warning Causes skin irritation

Serious Eye

Damage/Eye Irritation
H319 Warning

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

H335 Warning
May cause respiratory

irritation

Source:[2][5]

The following diagram illustrates the logical flow for identifying the primary hazards associated

with Ethyl 2-methyl-2-phenylpropanoate based on its GHS classification.
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GHS Classification

Hazard Pictogram

Ethyl 2-methyl-2-phenylpropanoate

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

!

Click to download full resolution via product page

Caption: GHS Hazard Identification Flowchart

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is paramount to minimizing exposure and

ensuring laboratory safety.

Handling
Ventilation: Always use this compound in a well-ventilated area, such as a laboratory fume

hood, to avoid inhalation of vapors, mists, or sprays.[5][6][7]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[5][6] Do not eat, drink, or smoke in areas where the chemical is handled or stored.

[5] Contaminated work clothing should be laundered separately before reuse.[6]
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Contact Avoidance: Avoid all personal contact, including inhalation and contact with eyes,

skin, and clothing.[6][7]

Storage
Container: Keep containers securely sealed when not in use.[6][7]

Conditions: Store in a cool, dry, and well-ventilated area.[5][7][8]

Incompatibilities: Keep away from heat, sparks, and open flames.[5] This material is

incompatible with strong oxidizing agents.[5][8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Ethyl 2-
methyl-2-phenylpropanoate.

Protection Type Specification Reference

Eye/Face
Chemical safety goggles or a

face shield are required.
[5][7]

Skin

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing to prevent skin

exposure are necessary.

[5][7][9]

Respiratory

In case of inadequate

ventilation, use a NIOSH-

approved respirator with an

organic vapor cartridge.

[5][7][10]

The following diagram outlines the decision-making process for selecting the appropriate PPE.
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Handling Ethyl 2-methyl-2-phenylpropanoate

Assess Risk of Exposure

Potential for Eye Contact?

Potential for Skin Contact?

No Wear Chemical Goggles/Face Shield

Yes

Adequate Ventilation?

No Wear Chemical-Resistant Gloves & Clothing

Yes

Wear NIOSH-Approved Respirator

No

Proceed with Work

Yes

No Additional PPE Required

Click to download full resolution via product page

Caption: PPE Selection Workflow
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Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration and

seek immediate medical

attention.

[5][7]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Seek

medical attention if irritation

develops or persists.

[5][6][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[5][6][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5][7][9]

Accidental Release Measures
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Spill Containment: For small spills, use an inert absorbent material such as sand, earth, or

vermiculite to absorb the liquid.[7][10] Do not use combustible materials like sawdust.[7]

Cleanup: Collect the absorbed material and place it in a suitable, labeled container for

disposal.[6]

Ventilation: Ensure the area is well-ventilated during and after cleanup.[5]

Decontamination: Wash the spill area with a suitable solvent (e.g., alcohol) followed by a

strong soap and water solution.[10]

Firefighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or water

spray.[5][9]

Hazards: Thermal decomposition may produce carbon oxides.[5] Containers may explode if

heated under confinement.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[5][9]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.[5]

Do not allow the product to enter drains or waterways.[6][11]

This guide is intended to provide comprehensive safety and handling information. Always refer

to the most current Safety Data Sheet (SDS) for this product before use and ensure all

laboratory personnel are trained on its specific hazards and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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